Cas no 101880-74-4 (2-(1-Oxododecyl)cyclohexanone)
2-(1-Oxododecyl)cyclohexanone Chemical and Physical Properties
Names and Identifiers
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- Cyclohexanone, 2-(1-oxododecyl)-
- 2-(1-Oxododecyl)cyclohexanone
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- Inchi: 1S/C18H32O2/c1-2-3-4-5-6-7-8-9-10-14-17(19)16-13-11-12-15-18(16)20/h16H,2-15H2,1H3
- InChI Key: SUPQWPDWYIKQMP-UHFFFAOYSA-N
- SMILES: C1(=O)CCCCC1C(=O)CCCCCCCCCCC
2-(1-Oxododecyl)cyclohexanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | O870187-250mg |
2-(1-Oxododecyl)cyclohexanone |
101880-74-4 | 250mg |
$201.00 | 2023-05-17 | ||
| TRC | O870187-500mg |
2-(1-Oxododecyl)cyclohexanone |
101880-74-4 | 500mg |
$379.00 | 2023-05-17 | ||
| TRC | O870187-1g |
2-(1-Oxododecyl)cyclohexanone |
101880-74-4 | 1g |
$ 800.00 | 2023-09-06 | ||
| TRC | O870187-2.5g |
2-(1-Oxododecyl)cyclohexanone |
101880-74-4 | 2.5g |
$1533.00 | 2023-05-17 | ||
| TRC | O870187-1000mg |
2-(1-Oxododecyl)cyclohexanone |
101880-74-4 | 1g |
$724.00 | 2023-05-17 |
2-(1-Oxododecyl)cyclohexanone Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on 2-(1-Oxododecyl)cyclohexanone
2-(1-Oxododecyl)cyclohexanone: A Comprehensive Overview
2-(1-Oxododecyl)cyclohexanone (CAS No. 101880-74-4) is a versatile organic compound that has garnered significant attention in various fields, including materials science, pharmaceuticals, and industrial chemistry. This compound is characterized by its unique structure, which combines a cyclohexanone ring with a 1-oxododecyl side chain. The cyclohexanone moiety provides a rigid framework, while the 1-oxododecyl group introduces flexibility and functional diversity, making it an ideal candidate for a wide range of applications.
The synthesis of 2-(1-Oxododecyl)cyclohexanone typically involves a combination of nucleophilic addition and oxidation reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production processes, reducing the overall carbon footprint associated with its manufacturing. Researchers have also explored the use of biocatalysts, such as lipases, to facilitate the formation of the cyclohexanone core structure, further enhancing the sustainability of this compound's synthesis.
One of the most promising applications of 2-(1-Oxododecyl)cyclohexanone lies in its use as a precursor for advanced materials. For instance, it has been employed in the synthesis of high-performance polymers and elastomers, where its ability to form strong intermolecular bonds contributes to improved mechanical properties. Recent studies have demonstrated that incorporating 2-(1-Oxododecyl)cyclohexanone into polymer matrices can significantly enhance their thermal stability and tensile strength, making them suitable for high-temperature applications in aerospace and automotive industries.
In the pharmaceutical sector, 2-(1-Oxododecyl)cyclohexanone has shown potential as a building block for drug delivery systems. Its amphiphilic nature allows it to form self-assembled structures, such as micelles and nanoparticles, which can encapsulate hydrophobic drugs and improve their bioavailability. A 2023 study published in *Advanced Drug Delivery Reviews* highlighted the compound's ability to enhance the solubility of poorly water-soluble drugs by up to 50%, making it a valuable tool in modern drug development.
The chemical properties of 2-(1-Oxododecyl)cyclohexanone are also being leveraged in the development of novel surfactants and emulsifiers. Its long hydrocarbon chain provides excellent wetting properties, while the ketone group ensures compatibility with polar solvents. This dual functionality makes it an ideal candidate for use in personal care products, such as shampoos and lotions, where it can improve product stability and sensory attributes.
Recent research has also explored the use of 2-(1-Oxododecyl)cyclohexanone in bio-based plastics and composites. By incorporating this compound into biopolymer blends, scientists have achieved enhanced biodegradability without compromising mechanical performance. A study conducted at Stanford University demonstrated that composites made with 2-(1-Oxododecyl)cyclohexanone exhibited 30% higher tensile strength compared to traditional bioplastics, paving the way for more sustainable packaging solutions.
The environmental impact of 2-(1-Oxododecyl)cyclohexanone has also been a topic of interest among researchers. Studies have shown that its biodegradability can be further improved through modifications to its molecular structure. For instance, introducing ester linkages or hydrophilic groups has been shown to accelerate microbial degradation rates by up to 40%. These findings are particularly relevant in light of increasing global efforts to reduce plastic pollution and promote circular economy practices.
In conclusion, 2-(1-Oxododecyl)cyclohexanone (CAS No. 101880-74-4) is a multifaceted compound with a wide range of applications across various industries. Its unique structure and functional properties make it an invaluable tool in modern chemistry, offering solutions to challenges in materials science, pharmaceuticals, and environmental sustainability. As research continues to uncover new potential uses for this compound, its role in shaping future technologies is expected to grow significantly.
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